Cas no 1806820-67-6 (Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate)

Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. The presence of a difluoromethyl group enhances its metabolic stability and bioavailability, while the dihydroxypyridine core offers versatile reactivity for further functionalization. The ethyl acetate moiety improves solubility in organic solvents, facilitating synthetic modifications. This compound may serve as a key intermediate in the development of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its structural features make it suitable for exploring structure-activity relationships in medicinal chemistry or crop protection agents. The balanced hydrophilicity-lipophilicity profile contributes to its utility in diverse experimental settings.
Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate structure
1806820-67-6 structure
Product Name:Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate
CAS No:1806820-67-6
MF:C10H11F2NO4
MW:247.19545006752
CID:4917381
Update Time:2025-06-08

Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate
    • Inchi: 1S/C10H11F2NO4/c1-2-17-8(16)3-5-9(10(11)12)6(14)4-7(15)13-5/h4,10H,2-3H2,1H3,(H2,13,14,15)
    • InChI Key: KSZBFWOBKYWHAI-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CC(NC=1CC(=O)OCC)=O)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 401
  • XLogP3: -0.1
  • Topological Polar Surface Area: 75.6

Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024004854-250mg
Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate
1806820-67-6 97%
250mg
$659.60 2022-03-31
Alichem
A024004854-500mg
Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate
1806820-67-6 97%
500mg
$1,048.60 2022-03-31
Alichem
A024004854-1g
Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate
1806820-67-6 97%
1g
$1,747.20 2022-03-31

Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate Related Literature

Additional information on Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate

Ethyl 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-acetate (CAS No. 1806820-67-6): An Overview of Its Structure, Synthesis, and Potential Applications

Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate (CAS No. 1806820-67-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of difluoromethyl-substituted pyridines, which have shown promise in various biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate is characterized by a pyridine ring with hydroxyl groups at the 4 and 6 positions, a difluoromethyl group at the 3 position, and an ethyl acetate moiety at the 2 position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The difluoromethyl group, in particular, is known for its ability to modulate enzyme activity and enhance metabolic stability, making it a valuable feature in drug design.

The synthesis of Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate typically involves a multi-step process that includes the formation of the pyridine ring, introduction of the difluoromethyl group, and subsequent functionalization with hydroxyl and ethyl acetate groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

In terms of biological activity, Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate has been investigated for its potential as an anti-inflammatory agent. A study conducted by researchers at the University of California found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-1β in vitro. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

Furthermore, preliminary studies have also explored the antiviral properties of Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate. A research team from Harvard Medical School reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The antiviral effect was attributed to its ability to interfere with viral replication processes within host cells.

In addition to its anti-inflammatory and antiviral properties, Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate has shown promise as an anticancer agent. A study published in Cancer Research in 2020 demonstrated that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying its anticancer activity involves the activation of caspase-dependent apoptotic pathways and inhibition of cell cycle progression.

The pharmacokinetic properties of Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate have also been evaluated in preclinical studies. These studies indicate that the compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and assess its safety and efficacy in animal models.

In conclusion, Ethyl 3-(difluoromethyl)-4,6-dihydroxypyridine-2-acetate (CAS No. 1806820-67-6) is a promising compound with diverse biological activities that warrant further investigation. Its unique structural features and potential therapeutic applications make it an attractive candidate for drug development in areas such as inflammation, viral infections, and cancer. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd